Aldicarb Aldicarb Aldicarb appears as white crystals with a slightly sulfurous odor. Commercial formulations are granular Used as an insecticide, acaricide, and nematocide. (EPA, 1998)
Brand Name: Vulcanchem
CAS No.: 116-06-3
VCID: VC0001904
InChI: InChI=1S/C7H14N2O2S/c1-7(2,12-4)5-9-11-6(10)8-3/h5H,1-4H3,(H,8,10)/b9-5-
SMILES: CC(C)(C=NOC(=O)NC)SC
Molecular Formula: C7H14N2O2S
C7H14N2O2S
CH3SC(CH3)2CH=NOCONHCH3
Molecular Weight: 190.27 g/mol

Aldicarb

CAS No.: 116-06-3

Cat. No.: VC0001904

Molecular Formula: C7H14N2O2S
C7H14N2O2S
CH3SC(CH3)2CH=NOCONHCH3

Molecular Weight: 190.27 g/mol

* For research use only. Not for human or veterinary use.

Aldicarb - 116-06-3

Specification

Description Aldicarb appears as white crystals with a slightly sulfurous odor. Commercial formulations are granular Used as an insecticide, acaricide, and nematocide. (EPA, 1998)
CAS No. 116-06-3
Molecular Formula C7H14N2O2S
C7H14N2O2S
CH3SC(CH3)2CH=NOCONHCH3
Molecular Weight 190.27 g/mol
IUPAC Name [(Z)-(2-methyl-2-methylsulfanylpropylidene)amino] N-methylcarbamate
Standard InChI InChI=1S/C7H14N2O2S/c1-7(2,12-4)5-9-11-6(10)8-3/h5H,1-4H3,(H,8,10)/b9-5-
Standard InChI Key QGLZXHRNAYXIBU-UITAMQMPSA-N
Isomeric SMILES CC(C)(/C=N\OC(=O)NC)SC
Impurities Impurities likely to be present in technical aldicarb in concentrations of over 100 ppm include the following: (CH3)2C(SCH3)CH:NOH, (CH3)2C(OC2H5)CH:NOCONHCH3, (CH3)2C(SOCH3)CH:NOCONHCH3, (CH3)2C(SCH3)CN, CH3NHCONHCH3, CH3NHCONC(CONHCH3)CH3, (CH3)2C(SCH3)CH:NOCON(CONHCH3)CH3
SMILES CC(C)(C=NOC(=O)NC)SC
Canonical SMILES CC(C)(C=NOC(=O)NC)SC
Appearance Assay:≥98%A crystalline solid
Boiling Point Decomposes (NTP, 1992)
decomposes
Colorform Crystals from isopropyl ether
Melting Point 210 to 214 °F (EPA, 1998)
99-100 °C
100 °C
210-214 °F

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